Cas no 2228249-76-9 (tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate
• CAS No: 2228249-76-9
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5877622
• PubChem ID: 165827663
• Update Time: 2025-06-10

tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethyl]carbamate
• 2228249-76-9
• EN300-1899034

• Inchi： 1S/C14H23N3O3/c1-9-6-10(7-12(17-9)19-5)11(15)8-16-13(18)20-14(2,3)4/h6-7,11H,8,15H2,1-5H3,(H,16,18)
• InChI Key： ZTQKTIAUWWUTHX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=C(N=C(C)C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate (CAS No. 2228249-76-9)

Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate, with the CAS number 2228249-76-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its tert-butyl substituent and the pyridine ring system, contribute to its unique chemical properties and potential applications.

The< strong>N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethyl moiety in the compound's name highlights its complex aromatic structure, which is derived from a pyridine derivative. Pyridine-based compounds are extensively studied due to their role as key pharmacophores in numerous therapeutic agents. The presence of a< strong>2-methoxy group and a< strong>6-methyl substituent further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their favorable pharmacokinetic profiles and low toxicity. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including protease inhibitors and kinase inhibitors. The tert-butyl group in Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate not only enhances the stability of the compound but also influences its solubility and metabolic fate, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine ring system is frequently found in drugs that target central nervous system (CNS) receptors, such as acetylcholinesterase inhibitors used in Alzheimer's disease management. The specific arrangement of functional groups in Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate suggests that it may interact with these receptors in a meaningful way, potentially leading to the development of new therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate with high accuracy. These computational studies have identified several key interactions between this compound and target proteins, providing valuable insights into its potential biological activity. For instance, molecular docking simulations have shown that this compound can bind effectively to certain enzymes involved in inflammation and pain signaling, suggesting its utility as an anti-inflammatory agent.

The synthesis of Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-yl)ethylcarbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the pyridine ring system efficiently. Additionally, protecting group strategies have been crucial in ensuring regioselective functionalization at multiple sites within the molecule.

In conclusion, Tert-butyl N-2-amino-2-(2-methoxy-6-methylpyridin-4-y)l ethylcarbamate (CAS No. 2228249769) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into novel drug development. As research continues to uncover new applications for carbamate-based molecules, compounds like this one are likely to play a crucial role in addressing unmet medical needs.